Cas no 2172371-06-9 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,6-difluorobenzoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,6-difluorobenzoic acid
• CAS No: 2172371-06-9
• MF: C₂₆H₂₂F₂N₂O₅
• MW: 480.460093975067
• CID: 6551919
• PubChem ID: 165539373
• Update Time: 2025-07-02

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,6-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,6-difluorobenzoic acid
• EN300-1519132
• 2172371-06-9
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2,6-difluorobenzoic acid

• Inchi： 1S/C26H22F2N2O5/c1-14(12-22(31)30-21-11-10-20(27)23(24(21)28)25(32)33)29-26(34)35-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-11,14,19H,12-13H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： UTQMDMMIVLCAAI-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=C(C=CC=1NC(CC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)F

Computed Properties

• Exact Mass: 480.14967813g/mol
• Monoisotopic Mass: 480.14967813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,6-difluorobenzoic acid

Introduction to 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,6-difluorobenzoic Acid (CAS No. 2172371-06-9)

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,6-difluorobenzoic acid, identified by its CAS number 2172371-06-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluoren-9-yl moiety and a carboxylic acid derivative. The presence of fluorine atoms at the 2 and 6 positions of the benzoic acid ring further enhances its chemical properties, making it a subject of intense study for potential applications in medicinal chemistry.

The structural complexity of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,6-difluorobenzoic acid lends itself to diverse biological activities. The fluoren-9-yl group is known for its stability and rigidity, which can contribute to the compound's binding affinity to biological targets. Additionally, the amide and carboxylic acid functionalities provide multiple sites for interaction with biological systems, making this compound a promising candidate for drug discovery.

In recent years, there has been a growing interest in the development of fluorinated benzoic acids due to their enhanced metabolic stability and improved bioavailability. The fluorine atoms in 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,6-difluorobenzoic acid contribute to these desirable properties by increasing the compound's lipophilicity and reducing its susceptibility to enzymatic degradation. These characteristics are particularly relevant in the context of designing small-molecule drugs that require prolonged circulation times within the body.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The combination of the fluoren-9-yl group and the amide linkage provides a versatile scaffold that can be modified to explore different biological pathways. Researchers have been exploring its utility in the development of inhibitors targeting various enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development. Fluorine atoms can modulate the electronic properties of molecules, influencing their binding interactions with biological targets. For instance, fluorine substitution at specific positions can enhance binding affinity and selectivity, which are critical factors in drug design. The presence of two fluorine atoms at the 2 and 6 positions in 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,6-difluorobenzoic acid suggests that this compound may exhibit high specificity for its intended biological targets.

Recent studies have highlighted the role of fluorinated benzoic acids in modulating immune responses. The structural features of this compound make it a candidate for developing immunomodulatory agents. By interacting with specific receptors or enzymes involved in immune regulation, 3-3-({(9H-fluoren-9^{-yl)methoxycarbonyl}amino)butanamido-2,6-difluorobenzoic acid) could potentially influence inflammatory pathways and provide therapeutic benefits in conditions such as autoimmune diseases.}

The synthesis of 3-3-({(9H-fluorene^{-9-yl)methoxycarbonyl}amino)butanamido-2,6-difluorobenzoic acid) involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine atoms into the benzoic acid ring is particularly challenging due to their reactivity and sensitivity to various environmental factors. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms efficiently into complex molecular frameworks.}

The use of computational chemistry has also played a crucial role in understanding the properties of this compound. Molecular modeling studies have helped researchers predict binding interactions and optimize drug-like properties. These computational approaches are essential for guiding experimental efforts and reducing the time required for drug discovery.

In conclusion, 3-3-({(9H-fluorene^{-9-yl)methoxycarbonyl}amino)butanamido-2,6-difluorobenzoic acid) (CAS No.2172371-06-9) is a structurally complex molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and fluorine substitutions makes it an attractive candidate for developing novel therapeutic agents. As research continues to uncover new applications for fluorinated compounds, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.}